![molecular formula C7H9NO2 B1404201 3-Ethoxypyridin-2(1H)-one CAS No. 909854-16-6](/img/structure/B1404201.png)
3-Ethoxypyridin-2(1H)-one
Overview
Description
3-Ethoxypyridin-2(1H)-one, also known as 3-ethoxypyridine, is an organic compound with the molecular formula C6H8NO. It is a colorless, flammable liquid with a characteristic, unpleasant odor. 3-Ethoxypyridin-2(1H)-one is used as a precursor for many other compounds, including pharmaceuticals, dyes, and fragrances. It is also an important intermediate in the synthesis of many organic compounds.
Scientific Research Applications
1. Catalytic Protodeboronation of Pinacol Boronic Esters 3-Ethoxypyridin-2(1H)-one plays a crucial role in the catalytic protodeboronation of pinacol boronic esters . This process is a valuable transformation in organic synthesis, allowing for formal anti-Markovnikov alkene hydromethylation .
2. Synthesis of Methoxy Protected (−)-Δ8-THC and Cholesterol The catalytic protodeboronation process, in which 3-Ethoxypyridin-2(1H)-one is involved, has been applied to the synthesis of methoxy protected (−)-Δ8-THC and cholesterol . This showcases the compound’s utility in the synthesis of complex organic molecules .
3. Formal Total Synthesis of δ-®-Coniceine and Indolizidine 209B 3-Ethoxypyridin-2(1H)-one has been used in the formal total synthesis of δ-®-coniceine and indolizidine 209B . These are complex organic compounds, and the ability to synthesize them showcases the versatility of 3-Ethoxypyridin-2(1H)-one .
Suzuki–Miyaura Coupling
The Suzuki–Miyaura coupling is a type of palladium-catalyzed cross coupling reaction, which is a significant application of organoboron compounds . As 3-Ethoxypyridin-2(1H)-one is involved in the protodeboronation of these compounds, it indirectly contributes to this important reaction .
5. Conversion into a Broad Range of Functional Groups The boron moiety in organoboron compounds can be converted into a broad range of functional groups . These transformations include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations . As 3-Ethoxypyridin-2(1H)-one is involved in the protodeboronation of these compounds, it indirectly contributes to these transformations .
Synthesis of Ethyl 6-Cyanonicotinate
3-Ethoxypyridin-2(1H)-one is used in the synthesis of Ethyl 6-cyanonicotinate . This showcases its utility in the synthesis of various organic compounds .
properties
IUPAC Name |
3-ethoxy-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2/c1-2-10-6-4-3-5-8-7(6)9/h3-5H,2H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOOYDAFVHQHKCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CNC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40738855 | |
Record name | 3-Ethoxypyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40738855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
909854-16-6 | |
Record name | 3-Ethoxypyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40738855 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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